![molecular formula C4H2LiNO3 B2884980 Lithium oxazole-2-carboxylate CAS No. 1874176-47-2](/img/structure/B2884980.png)
Lithium oxazole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium oxazole-2-carboxylate is a chemical compound used extensively in scientific research due to its unique properties and potential applications. It has the molecular formula C4H2LiNO3 .
Synthesis Analysis
Oxazole is a vital heterocycle moiety, devouring effective healing action with three loci for substitution . The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds .Molecular Structure Analysis
The oxazole ring, with one nitrogen atom and one oxygen atom, is known as a prime skeleton for drug discovery . Oxazole compounds, including one nitrogen atom and one oxygen atom in a five-membered heterocyclic ring, are present in various biological activities .Chemical Reactions Analysis
Oxazole compounds are known for their broad biological activities and are used therapeutically in drug discovery . They exhibit antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antiprogesterone properties .Physical And Chemical Properties Analysis
Lithium oxazole-2-carboxylate has a molecular weight of 119.1 g/mol . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 4 . Its exact mass and monoisotopic mass are 119.05077149 g/mol .Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
Lithium oxazole-2-carboxylate derivatives have been studied for their antimicrobial properties. These compounds can be synthesized to target a variety of microbial pathogens. For instance, benzyl 2-phenyloxazole-4-carboxylate showed significant activity against Mycobacterium tuberculosis with a minimum inhibitory concentration (MIC) value of 5.7 ± 2.3 µM .
Cancer Research: Cytotoxic Agents
In cancer research, certain oxazole derivatives exhibit cytotoxic activities against cancer cell lines. This makes them potential candidates for the development of anticancer drugs. The mixture of compounds related to oxazole-4-carboxylic acid showed weak cytotoxic activity with an IC50 of 23 µg/mL .
Biofilm Inhibition
Oxazole derivatives have shown promise in inhibiting biofilm formation, which is crucial in combating bacterial infections, especially those resistant to antibiotics. Compounds related to oxazole-4-carboxylic acid interfered with the biofilm formation of Staphylococcus aureus, inhibiting up to 79% of biofilm at 250 µg/mL .
Antidiabetic Activity
Oxazole compounds have been identified with antidiabetic activity. For example, aleglitazar, an antidiabetic drug, contains an oxazole moiety. Researchers can explore lithium oxazole-2-carboxylate derivatives to develop novel antidiabetic medications .
Mechanism of Action
Target of Action
Lithium oxazole-2-carboxylate, like other oxazole derivatives, is likely to interact with a variety of biological targetsOxazole derivatives have been found to interact with various enzymes and receptors, often imparting preferential specificities in their biological responses .
Mode of Action
For instance, some oxazole derivatives have been found to inhibit certain enzymes, thereby altering the biochemical pathways in which these enzymes play a role .
Biochemical Pathways
Oxazole derivatives have been found to affect a wide range of biochemical pathways. They have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects
Result of Action
Given the wide range of biological activities demonstrated by oxazole derivatives, it is likely that this compound has multiple effects at the molecular and cellular level .
Future Directions
Oxazole-based molecules are becoming a significant heterocyclic nucleus, which have received attention from researchers globally, leading them to synthesize diverse oxazole derivatives . The goal is to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis .
properties
IUPAC Name |
lithium;1,3-oxazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3NO3.Li/c6-4(7)3-5-1-2-8-3;/h1-2H,(H,6,7);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJWUBFWOUDJTQB-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=COC(=N1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2LiNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium oxazole-2-carboxylate | |
CAS RN |
1874176-47-2 |
Source
|
Record name | lithium(1+) 1,3-oxazole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.